Hydroxy(oxo)phosphanium
Hydroxy(oxo)phosphanium
H3PO2, a monobasic oxyacid, is also referred to as phosphinic acid. H3PO2 participates as a reducing agent for the conversion of aromatic and aliphatic diselenides to the corresponding selenols.
It undergoes oxidation in the presence of Ce(IV) and a strong acid to afford cerium(IV) hypophosphite complex ions.
Hypophosphorous acid is a phosphorus oxoacid and a powerful reducing agent with molecular formula H3PO2. Inorganic chemists refer to the free acid by this name (also as /HPA/), or the acceptable name of phosphinic acid. It is a colorless low-melting compound, which is soluble in water, dioxane, and alcohols. The formula for hypophosphorous acid is generally written H3PO2, but a more descriptive presentation is HOP(O)H2 which highlights its monoprotic character. Salts derived from this acid are called phosphinates (hypophosphites).
It undergoes oxidation in the presence of Ce(IV) and a strong acid to afford cerium(IV) hypophosphite complex ions.
Hypophosphorous acid is a phosphorus oxoacid and a powerful reducing agent with molecular formula H3PO2. Inorganic chemists refer to the free acid by this name (also as /HPA/), or the acceptable name of phosphinic acid. It is a colorless low-melting compound, which is soluble in water, dioxane, and alcohols. The formula for hypophosphorous acid is generally written H3PO2, but a more descriptive presentation is HOP(O)H2 which highlights its monoprotic character. Salts derived from this acid are called phosphinates (hypophosphites).
Brand Name:
Vulcanchem
CAS No.:
6303-21-5
VCID:
VC20778275
InChI:
InChI=1S/HO2P/c1-3-2/h3H/p+1
SMILES:
O[PH+]=O
Molecular Formula:
H2O2P+
Molecular Weight:
64.989 g/mol
Hydroxy(oxo)phosphanium
CAS No.: 6303-21-5
Cat. No.: VC20778275
Molecular Formula: H2O2P+
Molecular Weight: 64.989 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | H3PO2, a monobasic oxyacid, is also referred to as phosphinic acid. H3PO2 participates as a reducing agent for the conversion of aromatic and aliphatic diselenides to the corresponding selenols. It undergoes oxidation in the presence of Ce(IV) and a strong acid to afford cerium(IV) hypophosphite complex ions. Hypophosphorous acid is a phosphorus oxoacid and a powerful reducing agent with molecular formula H3PO2. Inorganic chemists refer to the free acid by this name (also as /HPA/), or the acceptable name of phosphinic acid. It is a colorless low-melting compound, which is soluble in water, dioxane, and alcohols. The formula for hypophosphorous acid is generally written H3PO2, but a more descriptive presentation is HOP(O)H2 which highlights its monoprotic character. Salts derived from this acid are called phosphinates (hypophosphites). |
|---|---|
| CAS No. | 6303-21-5 |
| Molecular Formula | H2O2P+ |
| Molecular Weight | 64.989 g/mol |
| IUPAC Name | hydroxy(oxo)phosphanium |
| Standard InChI | InChI=1S/HO2P/c1-3-2/h3H/p+1 |
| Standard InChI Key | GQZXNSPRSGFJLY-UHFFFAOYSA-N |
| SMILES | O[PH+]=O |
| Canonical SMILES | [H+].[O-]P=O |
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